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Compound of Interest

Compound Name: L-Cysteine-1-13C

Cat. No.: B566155 Get Quote

An In-depth Technical Guide to L-Cysteine-1-13C
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, physical properties,

and applications of L-Cysteine-1-13C, a stable isotope-labeled version of the semi-essential

amino acid L-cysteine. This isotopologue is a valuable tool in metabolic research, drug

development, and various analytical applications due to the specific incorporation of a carbon-

13 isotope at the carboxyl position.

Chemical Structure and Identification
L-Cysteine-1-13C is structurally identical to L-cysteine, with the exception of a ¹³C atom at the

C1 position (the carboxyl carbon). This specific labeling provides a distinct mass shift, making it

detectable and distinguishable from its natural counterpart in mass spectrometry and NMR

spectroscopy.
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Identifier Value

IUPAC Name (2R)-2-amino-3-sulfanylpropanoic-1-¹³C acid

Molecular Formula H¹³SCH₂CH(NH₂)¹³CO₂H

SMILES N--INVALID-LINK----INVALID-LINK--=O[1]

InChI
1S/C3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,

(H,5,6)/t2-/m0/s1/i3+1[1]

InChIKey XUJNEKJLAYXESH-NSQKCYGPSA-N[1]

CAS Number (Labeled) 224054-24-4[1][2]

CAS Number (Unlabeled) 52-90-4

EC Number 200-158-2

Physicochemical Properties
The physical properties of L-Cysteine-1-13C are largely comparable to those of unlabeled L-

cysteine. The primary difference lies in its molecular weight due to the presence of the heavier

carbon isotope.

Property Value

Molecular Weight 122.15 g/mol

Appearance White or colorless solid/crystals

Melting Point ~220-240 °C (decomposes)

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥98%

Solubility

Soluble in water. A stock solution of 5 mg/mL in

H₂O can be prepared with ultrasonic warming to

60°C.

Storage Conditions
Store refrigerated at 2°C to 8°C. Protect from

light.
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Applications in Research and Drug Development
L-Cysteine-1-13C is a powerful tool used as a tracer and an internal standard in a variety of

research applications.

Metabolic Flux Analysis (MFA): As a stable isotope-labeled compound, it is used to trace the

metabolic fate of cysteine in cellular systems. By introducing L-Cysteine-1-13C into a

biological system, researchers can track its incorporation into downstream metabolites using

techniques like mass spectrometry and NMR.

Quantitative Analysis: It serves as an internal standard for the precise quantification of

unlabeled L-cysteine in complex biological samples by NMR, GC-MS, or LC-MS.

Biomolecular NMR: The ¹³C label provides a specific signal that can be used in NMR

spectroscopy to study protein structure, dynamics, and binding.

Drug Development: Stable isotopes are incorporated into drug molecules to act as tracers for

quantitation during various stages of the drug development process.

L-cysteine itself is a precursor to several biologically crucial molecules, and the labeled form

can be used to study the synthesis pathways of these compounds.
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Caption: Key metabolic pathways originating from L-cysteine.
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Experimental Methodologies
While specific, detailed protocols are proprietary to individual laboratories and manufacturers,

the general methodologies for using L-Cysteine-1-13C in metabolic tracing studies follow a

consistent workflow.

General Protocol for LC-MS Based Metabolic Labeling
This protocol outlines a typical experiment for tracing the incorporation of L-Cysteine-1-13C
into downstream metabolites in a cell culture system.

Cell Culture: Culture cells of interest to the desired confluency under standard conditions.

Isotope Labeling: Replace the standard culture medium with a medium containing a known

concentration of L-Cysteine-1-13C. The duration of incubation depends on the metabolic

pathway and turnover rate being studied.

Metabolite Extraction: After incubation, harvest the cells and quench metabolic activity

rapidly (e.g., using cold methanol). Extract metabolites using an appropriate solvent system

(e.g., a mixture of methanol, acetonitrile, and water).

Sample Preparation: Centrifuge the extract to remove cell debris. The supernatant containing

the metabolites is then dried and reconstituted in a suitable solvent for LC-MS analysis.

LC-MS Analysis: Analyze the sample using Liquid Chromatography-Mass Spectrometry (LC-

MS). The liquid chromatography separates the various metabolites, and the mass

spectrometer detects and quantifies the mass-to-charge ratio (m/z) of each compound. The

M+1 mass shift of metabolites incorporating the ¹³C label from L-Cysteine-1-13C is used for

tracing.

Data Analysis: Process the raw LC-MS data to identify and quantify the labeled and

unlabeled metabolites. This provides insights into the flux through specific metabolic

pathways.
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Workflow for LC-MS Metabolic Tracing

1. Cell Culture
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Caption: Generalized workflow for a stable isotope tracing experiment.

NMR Spectroscopy
For NMR-based studies, L-Cysteine-1-13C is incorporated into proteins or other biomolecules.

The sample is then prepared in a suitable buffer (e.g., D₂O for some applications) and analyzed

using a high-field NMR spectrometer. The chemical shift of the ¹³C nucleus provides
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information about its local chemical environment, which is useful for structural and dynamic

studies. While specific ¹³C NMR data for L-Cysteine-1-¹³C is not readily available in public

databases, spectra for unlabeled L-cysteine and its hydrochloride salt are available for

reference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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